Cas no 162086-78-4 ((3-bromoprop-1-en-2-yl)cyclohexane)

(3-Bromoprop-1-en-2-yl)cyclohexane is a brominated organic compound featuring a cyclohexyl group attached to a propenyl bromide moiety. This structure makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The presence of both an alkenyl and bromine functional group allows for selective reactivity, enabling applications in pharmaceuticals, agrochemicals, and material science. Its stability under standard conditions and compatibility with common solvents enhance its utility in laboratory and industrial settings. The compound’s well-defined reactivity profile ensures predictable outcomes in synthetic pathways, making it a valuable reagent for constructing complex molecular architectures.
(3-bromoprop-1-en-2-yl)cyclohexane structure
162086-78-4 structure
Product Name:(3-bromoprop-1-en-2-yl)cyclohexane
CAS No:162086-78-4
MF:C9H15Br
MW:203.119402170181
CID:6266087
PubChem ID:66872343
Update Time:2025-10-22

(3-bromoprop-1-en-2-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

    • (3-bromoprop-1-en-2-yl)cyclohexane
    • AKOS040767819
    • 1-(bromomethyl)vinylcyclohexane
    • 162086-78-4
    • SCHEMBL1000536
    • EN300-1911323
    • Inchi: 1S/C9H15Br/c1-8(7-10)9-5-3-2-4-6-9/h9H,1-7H2
    • InChI Key: GOSCRHZKWIBDCX-UHFFFAOYSA-N
    • SMILES: BrCC(=C)C1CCCCC1

Computed Properties

  • Exact Mass: 202.03571g/mol
  • Monoisotopic Mass: 202.03571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0Ų

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Additional information on (3-bromoprop-1-en-2-yl)cyclohexane

Compound CAS 162086-78-4: (3-bromoprop-1-en-2-yl)cyclohexane in Pharmaceutical and Chemical Research

CAS 162086-78-4 is a (3-bromoprop-1-en-2-yl)cyclohexane compound that has garnered significant attention in pharmaceutical research and chemical synthesis due to its unique molecular structure and potential applications in drug discovery and functional material development. This compound belongs to the class of cycloalkanes with substituted alkenyl groups, which are widely studied for their reactivity and utility in organic chemistry. The molecular formula of this compound is C10H16Br, and its molar mass is approximately 212.14 g/mol. The chemical structure of (3-bromoprop-1-en-2-yl)cyclohexane features a six-membered cyclohexane ring with a brominated propenyl side chain attached at the 2-position, making it a versatile building block for synthetic organic chemistry.

Recent research advancements in molecular design have highlighted the importance of (3-bromoprop-1-en-2-yl)cyclohexane in the development of novel pharmaceutical agents. Studies published in 2023 have demonstrated its potential as a precursor molecule for targeted drug delivery systems and biocompatible polymers. The bromine atom in the prop-1-en-2-yl group plays a critical role in modulating the reactivity and selectivity of the compound, enabling its use in asymmetric synthesis and functional group transformations. These properties make (3-bromoprop-1-en-2-yl)cyclohexane a valuable intermediate in the synthesis of biologically active compounds.

The synthetic pathways for (3-bromoprop-1-en-2-yl)cyclohexane have been extensively explored in organic chemistry literature. A 2023 study published in *Organic & Biomolecular Chemistry* reported an efficient catalytic approach involving radical bromination and electrophilic addition reactions to achieve high yields of this compound. The reaction conditions and catalyst selection are critical factors in optimizing the synthetic efficiency and environmental sustainability of the process. Researchers have also emphasized the importance of green chemistry principles in the development of (3-bromoprop-1-en-2-yl)cyclohexane synthesis, aligning with global efforts to reduce waste generation and energy consumption in chemical manufacturing.

(3-bromoprop-1-en-2-yl)cyclohexane has shown promise in pharmaceutical applications, particularly in the development of anti-inflammatory agents and antimicrobial compounds. A 2024 study published in *Journal of Medicinal Chemistry* investigated the biological activity of derivatives of this compound and found that they exhibited significant inhibitory effects against inflammatory cytokines and pathogenic bacteria. The brominated side chain contributes to the hydrophobicity and cell membrane permeability of the molecule, enhancing its bioavailability and targeting capabilities. These findings underscore the potential of (3-bromoprop-1-en-2-yl)cyclohexane as a lead compound in drug discovery programs.

(3-bromoprop-1-en-2-yl)cyclohexane is also being explored for its applications in material science and nanotechnology. Researchers have reported its use in the synthesis of polymeric nanocarriers and drug delivery systems due to its flexible molecular structure and modular functionalization potential. A 2023 review article in *Advanced Materials* highlighted the role of this compound in the development of smart polymers that respond to environmental stimuli such as pH, temperature, and light. These materials have potential applications in controlled drug release, tissue engineering, and biosensing technologies.

The chemical stability and reactivity of (3-bromoprop-1-en-2-yl)cyclohexane have been studied in various reaction conditions to optimize its utility in synthetic applications. A 2024 study published in *Chemical Communications* demonstrated that the bromine atom in the prop-1-en-2-yl group can be selectively replaced with other halogen atoms or functional groups to create a wide range of derivatives with diverse chemical properties. The selectivity and efficiency of these functionalization reactions are influenced by factors such as solvent choice, temperature, and catalyst type, which are critical considerations in industrial-scale synthesis.

(3-bromoprop-1-en-2-yl)cyclohexane is also being investigated for its potential in sustainable chemistry and green manufacturing. The low toxicity and biodegradability of this compound make it an attractive candidate for eco-friendly chemical processes. A 2023 study in *Green Chemistry* reported the use of (3-bromoprop-1-en-2-yl)cyclohexane as a building block for the synthesis of biodegradable polymers with high mechanical strength and environmental compatibility. These polymers have potential applications in packaging materials, medical devices, and agricultural films, contributing to the reduction of plastic waste and environmental pollution.

The applications of (3-bromoprop-1-en-2-yl)cyclohexane extend beyond pharmaceutical and material science into electronic and optoelectronic devices. Researchers have explored its use in the development of conductive polymers and organic semiconductors due to its electronic properties and structural flexibility. A 2024 study in *Advanced Electronic Materials* demonstrated that derivatives of this compound can be used to fabricate high-performance organic field-effect transistors with enhanced charge mobility and stability. These findings highlight the potential of (3-bromoprop-1-en-2-yl)cyclohexane in the electronics industry and nanotechnology.

In conclusion, (3-bromoprop-1-en-2-yl)cyclohexane is a versatile organic compound with significant potential in pharmaceutical research, material science, and sustainable chemistry. Its unique molecular structure and chemical reactivity make it a valuable intermediate in the synthesis of biologically active compounds and functional materials. Ongoing research efforts are focused on optimizing its synthetic pathways, functionalization strategies, and applications to meet the demands of industrial and biomedical sectors. As green chemistry and innovative drug discovery continue to gain prominence, the role of (3-bromoprop-1-en-2-yl)cyclohexane is expected to expand, contributing to the development of eco-friendly technologies and life-saving medicines.

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